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Compound of Interest

Compound Name: 1,4-Dibromo-2-fluorobenzene

Cat. No.: B072686

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and analytical characterization of 1,4-Dibromo-2-fluorobenzene. The
information herein is intended to support research and development activities in organic
synthesis, medicinal chemistry, and materials science.

Core Compound Data

1,4-Dibromo-2-fluorobenzene is a halogenated aromatic compound with the chemical formula
CeHsBr2F. It serves as a key building block in the synthesis of more complex molecules,
particularly in the development of pharmaceuticals and agrochemicals. Its physical and
chemical properties are summarized in the table below.
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Property Value Source
Molecular Weight 253.89 g/mol
Molecular Formula CeHsBrzF
CAS Number 1435-52-5
White to pale reddish-yellow
Appearance .
crystal or solid
Melting Point 33-36 °C
Boiling Point 216 °C
Flash Point 102 °C (closed cup)
WNSNPGHNIJOOPM-
InChl Key
UHFFFAOYSA-N
SMILES Fclcc(Br)ccclBr

Synthesis of 1,4-Dibromo-2-fluorobenzene

The synthesis of 1,4-Dibromo-2-fluorobenzene can be achieved through a Sandmeyer-type
reaction starting from 2,5-Dibromobenzenamine. This method involves the diazotization of the
aniline derivative followed by the introduction of the fluorine atom.

Experimental Protocol: Synthesis via Sandmeyer
Reaction

This protocol is based on established methods for the conversion of anilines to aryl fluorides.
Materials:

e 2,5-Dibromobenzenamine

e Hydrobromic acid (48%)

e Sodium nitrite
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Fluoroboric acid (HBF4)

Diethyl ether

Sodium bicarbonate (saturated solution)

Anhydrous magnesium sulfate
e Ice

Procedure:

 Diazotization:

o In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer,
and dropping funnel, dissolve 2,5-Dibromobenzenamine in a suitable solvent like aqueous
hydrobromic acid.

o Cool the mixture to 0-5 °C in an ice-salt bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the
temperature below 5 °C.

o Stir the mixture for an additional 30 minutes at 0-5 °C after the addition is complete to
ensure full formation of the diazonium salt.

o Fluoro-dediazoniation (Schiemann Reaction):

To the cold diazonium salt solution, slowly add an excess of cold fluoroboric acid (HBFa).

[e]

o

The corresponding diazonium fluoroborate salt will precipitate.

[¢]

Isolate the precipitate by filtration and wash it with cold water, followed by a small amount
of cold diethyl ether.

[¢]

Carefully dry the diazonium fluoroborate salt.

e Thermal Decomposition:
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o Gently heat the dried diazonium fluoroborate salt in a suitable flask. The decomposition
will result in the formation of 1,4-Dibromo-2-fluorobenzene, nitrogen gas, and boron
trifluoride.

o The crude product can be collected by distillation or extraction.

o Work-up and Purification:
o Dissolve the crude product in diethyl ether.

o Wash the ethereal solution with a saturated sodium bicarbonate solution to neutralize any
remaining acid, followed by washing with water.

o Dry the organic layer over anhydrous magnesium sulfate.

o Filter to remove the drying agent and concentrate the solution under reduced pressure to
obtain the crude 1,4-Dibromo-2-fluorobenzene.

o Further purify the product by vacuum distillation or recrystallization.
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Synthetic workflow for 1,4-Dibromo-2-fluorobenzene.

Analytical Characterization

Accurate characterization of 1,4-Dibromo-2-fluorobenzene is crucial for quality control and for
confirming its structure in subsequent reactions. The following are standard experimental
protocols for its analysis by NMR and GC-MS.

Experimental Protocol: *H and **C NMR Spectroscopy

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b072686?utm_src=pdf-body
https://www.benchchem.com/product/b072686?utm_src=pdf-body
https://www.benchchem.com/product/b072686?utm_src=pdf-body-img
https://www.benchchem.com/product/b072686?utm_src=pdf-body
https://www.benchchem.com/product/b072686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Instrumentation:

e A 400 MHz (or higher) Nuclear Magnetic Resonance (NMR) spectrometer.
Sample Preparation:

o Accurately weigh approximately 10-20 mg of 1,4-Dibromo-2-fluorobenzene.

» Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCIs) or another
suitable deuterated solvent in a clean, dry NMR tube.

e Ensure the sample is fully dissolved.

IH NMR Acquisition Parameters:

e Pulse Program: Standard single-pulse experiment.

e Number of Scans: 8-16

o Relaxation Delay: 1-2 seconds

e Spectral Width: Appropriate for aromatic protons (e.g., 0-10 ppm).

o Referencing: The residual solvent peak of CDCIs (& 7.26 ppm) can be used as an internal
reference.

13C NMR Acquisition Parameters:

Pulse Program: Proton-decoupled experiment.

Number of Scans: 1024 or more, depending on sample concentration.

Relaxation Delay: 2-5 seconds

Spectral Width: 0-200 ppm

Referencing: The solvent peak of CDCIs (& 77.16 ppm) can be used as an internal reference.
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Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

Instrumentation:
e A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).
Sample Preparation:

e Prepare a stock solution of 1,4-Dibromo-2-fluorobenzene in a volatile organic solvent such
as dichloromethane or ethyl acetate at a concentration of approximately 1 mg/mL.

» Perform serial dilutions to obtain a final concentration suitable for GC-MS analysis (e.g., 1-10
pg/mL).

GC Parameters:

Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5MS).
e Injector Temperature: 250 °C
« Injection Volume: 1 pL
o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 250 °C.
o Hold at 250 °C for 5 minutes.
MS Parameters:
 lonization Mode: Electron lonization (EIl) at 70 eV.

e Mass Range: Scan from m/z 50 to 300.
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¢ lon Source Temperature: 230 °C

¢ Quadrupole Temperature: 150 °C

Sample Preparation

1,4-Dibromo-2-fluorobenzene

Dissolve in appropriate solvent

Instrumental Apalysis

Inject into GC-MS

GC-MS Analysis NMR Spectroscopy

Acquire *H and 13C Spectra

[Chromatographic SeparatiorD Process Data (FT, Phasing, Baseline Correction)

:

[Mass Spectrometric DetectiorD

Data Interpretation

Confirm Structure and Purity

Identify Compound by Retention Time and Mass Spectrum Structure Elucidation from NMR Spectra
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1,4-Dibromo-2-
fluorobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072686#molecular-weight-of-1-4-dibromo-2-
fluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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